(E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate

• IUPAC Name: methyl 4-[(E)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]benzoate
• InChI: InChI=1S/C20H13N3O4S/c1-27-20(24)15-4-2-13(3-5-15)10-16(11-21)19-22-18(12-28-19)14-6-8-17(9-7-14)23(25)26/h2-10,12H,1H3/b16-10+
• InChI Key: ZFRHXSREHMXGCL-MHWRWJLKSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H13N3O4S
• Molecular Weight: 391.4 g/mol

Description

(E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields. The compound is a thiazolyl-vinyl-benzoate derivative that exhibits unique properties, making it a promising candidate for use in drug discovery, medicinal chemistry, and other related fields.

Mechanism of Action

The mechanism of action of (E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate involves the inhibition of enzymes and receptors that play a crucial role in various biochemical pathways. The compound exhibits potent inhibitory activity against enzymes such as tyrosinase, aldose reductase, and acetylcholinesterase, making it a promising candidate for the treatment of diseases such as Alzheimer's, diabetes, and cancer.
Biochemical and Physiological Effects:
(E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate exhibits various biochemical and physiological effects, making it a promising candidate for use in various scientific research fields. The compound exhibits potent antioxidant activity, which makes it a promising candidate for the treatment of oxidative stress-related diseases. Additionally, the compound exhibits anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate in lab experiments include its potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the development of new drugs. Additionally, the compound exhibits unique properties, making it a valuable tool for studying various biochemical and physiological processes.
The limitations of using (E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate in lab experiments include its potential toxicity and limited solubility in water. Additionally, the compound may exhibit off-target effects, making it challenging to use in specific applications.

Future Directions

There are several future directions for the use of (E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate in scientific research. One of the prominent directions is the development of new drugs based on the compound's unique properties. Additionally, the compound can be used as a valuable tool for studying various biochemical and physiological processes. Further studies are required to elucidate the compound's mechanism of action and potential applications in various scientific research fields.
Conclusion:
(E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate is a promising compound that exhibits unique properties, making it a valuable tool for use in various scientific research fields. The compound's potent inhibitory activity against various enzymes and receptors makes it a promising candidate for the development of new drugs. Additionally, the compound exhibits various biochemical and physiological effects, making it a valuable tool for studying various processes. Further studies are required to elucidate the compound's mechanism of action and potential applications in various scientific research fields.

Synthesis Methods

The synthesis of (E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate involves the reaction of 2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)acetic acid with methyl 4-bromobenzoate in the presence of a base such as potassium carbonate. The reaction proceeds via a Knoevenagel condensation, resulting in the formation of the desired product.

Scientific Research Applications

(E)-methyl 4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)benzoate has been extensively studied for its potential applications in various scientific research fields. One of the prominent applications of this compound is in drug discovery, where it is used as a lead compound for the development of new drugs. The compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the treatment of various diseases.